Phenylalanyl-phenylalanyl-arginine chloromethyl ketone
Phenylalanyl-phenylalanyl-arginine chloromethyl ketone
Brand Name:
Vulcanchem
CAS No.:
74392-49-7
VCID:
VC20821722
InChI:
InChI=1S/C25H33ClN6O3/c26-16-22(33)20(12-7-13-30-25(28)29)31-21(15-18-10-5-2-6-11-18)24(35)32-23(34)19(27)14-17-8-3-1-4-9-17/h1-6,8-11,19-21,31H,7,12-16,27H2,(H4,28,29,30)(H,32,34,35)/t19-,20+,21+/m1/s1
SMILES:
C1=CC=C(C=C1)CC(C(=O)NC(=O)C(CC2=CC=CC=C2)NC(CCCN=C(N)N)C(=O)CCl)N
Molecular Formula:
C25H33ClN6O3
Molecular Weight:
501.0 g/mol
Phenylalanyl-phenylalanyl-arginine chloromethyl ketone
CAS No.: 74392-49-7
Cat. No.: VC20821722
Molecular Formula: C25H33ClN6O3
Molecular Weight: 501.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 74392-49-7 |
|---|---|
| Molecular Formula | C25H33ClN6O3 |
| Molecular Weight | 501.0 g/mol |
| IUPAC Name | (2R)-2-amino-N-[(2S)-2-[[(3S)-1-chloro-6-(diaminomethylideneamino)-2-oxohexan-3-yl]amino]-3-phenylpropanoyl]-3-phenylpropanamide |
| Standard InChI | InChI=1S/C25H33ClN6O3/c26-16-22(33)20(12-7-13-30-25(28)29)31-21(15-18-10-5-2-6-11-18)24(35)32-23(34)19(27)14-17-8-3-1-4-9-17/h1-6,8-11,19-21,31H,7,12-16,27H2,(H4,28,29,30)(H,32,34,35)/t19-,20+,21+/m1/s1 |
| Standard InChI Key | UFXAQJOOAQICNE-HKBOAZHASA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C[C@H](C(=O)NC(=O)[C@H](CC2=CC=CC=C2)N[C@@H](CCCN=C(N)N)C(=O)CCl)N |
| SMILES | C1=CC=C(C=C1)CC(C(=O)NC(=O)C(CC2=CC=CC=C2)NC(CCCN=C(N)N)C(=O)CCl)N |
| Canonical SMILES | C1=CC=C(C=C1)CC(C(=O)NC(=O)C(CC2=CC=CC=C2)NC(CCCN=C(N)N)C(=O)CCl)N |
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